(R)-(-)-Phencyphos Hydrate

• CAS: 953776-24-4

Core Science & Biosynthesis

(R)-(-)-Phencyphos Hydrate as a Chiral Resolving Agent: An In-depth Technical Guide

Foreword: The Imperative of Chirality in Modern Drug Development

In the landscape of pharmaceutical sciences, the chirality of a drug molecule is not a mere structural nuance; it is a critical determinant of its therapeutic efficacy and safety profile. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit markedly different pharmacological and toxicological properties. Regulatory bodies worldwide now strongly advocate for the development of single-enantiomer drugs over racemic mixtures, a paradigm shift that underscores the necessity for robust and efficient methods of chiral separation.[1] This guide provides an in-depth technical overview of (R)-(-)-Phencyphos Hydrate, a powerful chiral resolving agent, for researchers, scientists, and drug development professionals engaged in the critical task of isolating enantiomerically pure active pharmaceutical ingredients (APIs).

Introduction to (R)-(-)-Phencyphos Hydrate: A Unique Chiral Acid

(R)-(-)-Phencyphos, chemically known as (R)-2-hydroxy-5,5-dimethyl-4-phenyl-1,3,2-dioxaphosphorinan-2-oxide, is a chiral cyclic phosphoric acid that has emerged as a highly effective resolving agent for racemic weak bases, particularly amines.[2] Its efficacy stems from its ability to form stable, crystalline diastereomeric salts with chiral amines, a cornerstone of classical chiral resolution. The hydrated form is particularly relevant, as the water molecule can play a role in the crystal lattice formation.[2]

The structure of (R)-(-)-Phencyphos reveals a rigid cyclic phosphate backbone with a pendant phenyl group, creating a well-defined chiral environment. The acidic proton on the phosphoryl group is the site of salt formation with a basic amine.

Figure 1: Chemical Structure of (R)-(-)-Phencyphos.

The Principle of Diastereomeric Salt Resolution

The classical method of chiral resolution using a resolving agent like (R)-(-)-Phencyphos Hydrate is predicated on the conversion of a racemic mixture of a chiral amine (a 1:1 mixture of R- and S-enantiomers) into a mixture of diastereomeric salts.[3]

When a racemic amine, (±)-Amine, is reacted with an enantiomerically pure chiral acid, such as (R)-(-)-Phencyphos (represented as (R)-Acid), two diastereomeric salts are formed:

• (R)-Amine • (R)-Acid

• (S)-Amine • (R)-Acid

Crucially, these two salts are diastereomers, not enantiomers. This distinction is paramount, as diastereomers possess different physical properties, most notably solubility in a given solvent system.[4][5] This difference in solubility allows for their separation by fractional crystallization. The less soluble diastereomeric salt will preferentially crystallize out of the solution, leaving the more soluble salt in the mother liquor.

Caption: Workflow of Chiral Resolution via Diastereomeric Salt Formation.

Mechanism of Chiral Recognition: A Molecular Perspective

The efficacy of a chiral resolving agent lies in its ability to exhibit a high degree of chiral recognition, meaning it interacts differently with the two enantiomers of the racemic compound. In the case of (R)-(-)-Phencyphos and a chiral amine, this recognition is driven by a combination of intermolecular forces that create a more stable, and thus less soluble, crystal lattice for one diastereomeric salt over the other.

The key interactions involved in the formation and stabilization of the diastereomeric salt crystal lattice include:

• Ionic Bonding: The primary interaction is the acid-base reaction between the phosphoric acid group of (R)-(-)-Phencyphos and the amino group of the chiral amine, forming an ammonium-phosphate salt bridge.

• Hydrogen Bonding: The P=O and P-OH groups of the resolving agent, as well as the N-H protons of the protonated amine, can participate in a network of hydrogen bonds, contributing to the stability of the crystal lattice. The water of hydration in (R)-(-)-Phencyphos Hydrate can also play a crucial role in bridging molecules through hydrogen bonds.[2]

• Steric Interactions: The bulky phenyl and dimethyl groups on the dioxaphosphorinan ring of (R)-(-)-Phencyphos create a specific three-dimensional chiral pocket. The fit of the substituents on the chiral center of the amine within this pocket will differ for the R and S enantiomers, leading to different steric repulsions and, consequently, different lattice energies.

• π-π Stacking: The phenyl group of (R)-(-)-Phencyphos can engage in π-π stacking interactions with aromatic rings present in the chiral amine, further stabilizing the crystal structure of one diastereomer more than the other.

The culmination of these interactions results in a lower free energy and a more ordered crystalline state for the less soluble diastereomeric salt, driving its preferential crystallization.

Caption: Key factors in the chiral recognition process.

Experimental Protocol: A Field-Proven Methodology for Chiral Resolution of Amines

The following protocol provides a representative, step-by-step methodology for the chiral resolution of a racemic amine using (R)-(-)-Phencyphos Hydrate. It is essential to note that optimal conditions, particularly the choice of solvent and crystallization temperature, may vary depending on the specific amine being resolved and should be determined through preliminary screening experiments.

Materials:

• Racemic amine

• (R)-(-)-Phencyphos Hydrate

• Anhydrous methanol (or other suitable solvent)

• Diethyl ether (or other suitable extraction solvent)

• 1 M Sodium hydroxide solution

• 1 M Hydrochloric acid solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware

• Heating/stirring plate

• Rotary evaporator

• Apparatus for vacuum filtration

Procedure:

Step 1: Diastereomeric Salt Formation

• In a clean, dry flask, dissolve the racemic amine (1.0 eq.) in a minimal amount of warm anhydrous methanol.

• In a separate flask, dissolve (R)-(-)-Phencyphos Hydrate (0.5 - 1.0 eq.) in warm anhydrous methanol. The exact stoichiometry should be optimized; starting with a sub-stoichiometric amount of the resolving agent can sometimes lead to higher enantiomeric excess in the crystallized salt.

• Slowly add the (R)-(-)-Phencyphos Hydrate solution to the stirring amine solution.

• Allow the mixture to stir at an elevated temperature (e.g., 50-60 °C) for 30 minutes to ensure complete salt formation.

Step 2: Fractional Crystallization

• Slowly cool the solution to room temperature. Seeding with a small crystal of the desired diastereomeric salt, if available, can induce crystallization.

• Further cool the mixture in an ice bath for 1-2 hours to maximize the precipitation of the less soluble diastereomeric salt.

• Collect the crystalline precipitate by vacuum filtration.

• Wash the crystals with a small amount of cold methanol to remove any adhering mother liquor containing the more soluble diastereomer.

• Dry the crystals under vacuum.

Step 3: Liberation of the Enantiomerically Enriched Amine

• Suspend the dried diastereomeric salt in water.

• Add 1 M sodium hydroxide solution dropwise while stirring until the salt dissolves and the solution becomes basic (pH > 10). This neutralizes the (R)-(-)-Phencyphos and liberates the free amine.

• Transfer the basic aqueous solution to a separatory funnel and extract the liberated amine with diethyl ether (3 x 20 mL).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the enantiomerically enriched amine.

Step 4: Recovery of the Resolving Agent

• Acidify the aqueous layer from the extraction with 1 M hydrochloric acid to precipitate the (R)-(-)-Phencyphos.

• Collect the precipitate by vacuum filtration, wash with cold water, and dry. The recovered resolving agent can often be reused.

Step 5: Determination of Enantiomeric Excess

The enantiomeric excess (e.e.) of the resolved amine should be determined using a suitable analytical technique, such as:

• Chiral High-Performance Liquid Chromatography (HPLC): The most common and accurate method.

• Chiral Gas Chromatography (GC): Suitable for volatile amines.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Using a chiral solvating or derivatizing agent.

• Polarimetry: To measure the optical rotation.

Data Presentation: A Representative Resolution

The following table summarizes representative data for the chiral resolution of a generic racemic amine using (R)-(-)-Phencyphos Hydrate. Actual results will vary depending on the substrate and optimized conditions.

Parameter	Value
Racemic Amine	10.0 g
(R)-(-)-Phencyphos Hydrate	5.5 g (0.5 eq.)
Crystallization Solvent	Methanol
Yield of Diastereomeric Salt	6.8 g
Yield of Enriched Amine	3.9 g (39% of theoretical)
Enantiomeric Excess (e.e.)	>98%
Optical Rotation [α]D	Specific to the amine

Conclusion: A Valuable Tool for Asymmetric Synthesis

(R)-(-)-Phencyphos Hydrate stands as a highly effective and versatile chiral resolving agent for the separation of racemic amines. Its rigid chiral structure and ability to form well-defined crystalline diastereomeric salts make it a valuable tool in the synthesis of enantiomerically pure compounds for the pharmaceutical and fine chemical industries. The straightforward, field-proven methodology of diastereomeric salt crystallization, when coupled with this powerful resolving agent, provides a reliable and scalable pathway to obtaining the desired enantiomer in high purity. As the demand for enantiopure drugs continues to grow, the importance of robust resolution strategies and the role of effective resolving agents like (R)-(-)-Phencyphos Hydrate will only become more pronounced.

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A Technical Guide to (R)-(-)-Phencyphos Hydrate: A Tool for Chiral Resolution in Pharmaceutical Development

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Chirality in Modern Drug Development

In the landscape of modern pharmaceutical science, the concept of chirality is of paramount importance. Many drug molecules are chiral, meaning they exist as non-superimposable mirror images of each other, known as enantiomers. While possessing identical chemical formulas and physical properties in an achiral environment, enantiomers can exhibit markedly different pharmacological and toxicological profiles within the chiral environment of the human body.[1][2][3] The human body is chirally selective, and as a result, one enantiomer (the eutomer) may be responsible for the desired therapeutic effect, while the other (the distomer) could be inactive, less active, or even contribute to adverse effects.[1][4]

This stereoselectivity in drug action and metabolism has led regulatory bodies like the U.S. Food and Drug Administration (FDA) to issue guidance emphasizing the need to characterize the effects of individual enantiomers.[5][6] Consequently, the development of single-enantiomer drugs has become a significant focus in the pharmaceutical industry, aiming to create safer and more effective medicines with improved therapeutic indices.[3][7][8] This shift necessitates robust and efficient methods for the separation of racemic mixtures, a process known as chiral resolution.[9][10] (R)-(-)-Phencyphos Hydrate (CAS Number: 953776-24-4) has emerged as a valuable tool in this context, not as a therapeutic agent itself, but as a highly effective resolving agent for specific racemic compounds.

While some cyclic phosphoric acid derivatives have been investigated as phosphodiesterase (PDE) inhibitors, there is currently no publicly available scientific literature detailing the biological activity of (R)-(-)-Phencyphos Hydrate in this or any other therapeutic capacity. Its documented utility lies in the field of chemical synthesis and purification, specifically in the resolution of enantiomers.

The Challenge of Racemic Compounds and the Principle of Resolution

A racemic mixture contains equal amounts of two enantiomers. The challenge in separating these enantiomers lies in their identical physical properties, such as solubility and boiling point, which makes traditional separation techniques ineffective. Chiral resolution methods overcome this by introducing a chiral selector that interacts differently with each enantiomer, creating diastereomeric complexes with distinct physical properties that allow for their separation.[9][11]

One powerful and industrially scalable method of chiral resolution is preferential crystallization. This technique is applicable to a specific class of chiral compounds known as conglomerates. Unlike racemic compounds, which crystallize with both enantiomers in a single unit cell, conglomerates crystallize into a physical mixture of separate crystals, each containing only one of the two enantiomers.[12][13][14] This unique property allows for the selective crystallization of one enantiomer from a supersaturated solution by seeding with a crystal of the desired enantiomer.

(R)-(-)-Phencyphos: A Tale of Two Crystal Forms

Phencyphos, chemically known as 2-hydroxy-5,5-dimethyl-4-phenyl-1,3,2-dioxaphosphorinan 2-oxide, is a chiral cyclic phosphoric acid. In its anhydrous form, it exists as a racemic compound. However, upon exposure to water, it readily forms a stable monohydrate.[9] Crucially, this phencyphos hydrate is a conglomerate, meaning the (R) and (S) enantiomers crystallize in separate crystals. This pseudo-polymorphic relationship between the anhydrous racemic compound and the conglomerate hydrate is the key to its utility as a resolving agent.

The transition from the less stable anhydrous racemic compound to the more stable conglomerate hydrate in the presence of water and a suitable solvent provides the thermodynamic driving force for the resolution process.

Mechanism of Chiral Resolution Using Phencyphos Hydrate

The resolution of a racemic mixture using (R)-(-)-Phencyphos Hydrate relies on the principles of diastereomeric salt formation and the differing solubilities of the resulting diastereomers. In a typical scenario, the racemic mixture to be resolved (often a base) is reacted with racemic phencyphos. The resulting diastereomeric salts will have different physical properties, which can be exploited for separation.

However, the more elegant and efficient use of phencyphos lies in the resolution of its own enantiomers, which can then be used as chiral resolving agents. This is achieved through a process of continuous preferential crystallization, leveraging the conglomerate nature of phencyphos hydrate.

The process involves creating a supersaturated solution of racemic phencyphos in a solvent system (e.g., methanol/water). This solution is then passed through separate chambers containing seed crystals of (R)-phencyphos hydrate and (S)-phencyphos hydrate. The supersaturated (R)-enantiomer will crystallize onto the (R)-seeds, and the (S)-enantiomer will crystallize onto the (S)-seeds, allowing for the continuous separation of the two enantiomers.

Physicochemical Properties of (R)-(-)-Phencyphos Hydrate

Property	Value	Reference
CAS Number	953776-24-4	N/A
Molecular Formula	C11H15O4P·H2O	N/A
Appearance	Crystalline solid	N/A
Crystal System	Conglomerate	[9]

Experimental Protocols

Resolution of Racemic Phencyphos via Hydrate Formation

This protocol is adapted from the work of Leeman and Kellogg (2021).[9]

Objective: To resolve racemic phencyphos into its (R) and (S) enantiomers by leveraging the conglomerate formation of its hydrate.

Materials:

• Racemic phencyphos

• Methanol (MeOH)

• Deionized water (H2O)

• Enantiopure (R)-phencyphos hydrate seeds

• Enantiopure (S)-phencyphos hydrate seeds

• Continuous crystallization apparatus (e.g., a series of jacketed, filtered vessels)

Procedure:

• Preparation of the Supersaturated Solution:

  • Dissolve racemic phencyphos in a suitable solvent system, such as a mixture of methanol and water, to create a supersaturated solution. The exact concentrations will depend on the specific solvent system and temperature and should be determined experimentally.

• Seeding the Crystallization Vessels:

  • In a continuous crystallization setup with separate vessels for each enantiomer, add enantiopure (R)-phencyphos hydrate seeds to one vessel and enantiopure (S)-phencyphos hydrate seeds to another.

• Initiation of Continuous Crystallization:

  • Continuously feed the supersaturated racemic phencyphos solution into the crystallization vessels.

  • Maintain a constant temperature and agitation to promote crystal growth and prevent spontaneous nucleation.

• Enantiomer Separation:

  • As the solution flows through the vessels, the respective enantiomers will crystallize onto the seed crystals. The (R)-enantiomer will crystallize in the vessel seeded with (R)-phencyphos hydrate, and the (S)-enantiomer will crystallize in the vessel seeded with (S)-phencyphos hydrate.

• Harvesting and Analysis:

  • Periodically harvest the grown crystals from each vessel.

  • Wash the crystals with a minimal amount of cold solvent to remove any residual mother liquor.

  • Dry the crystals under vacuum.

  • Determine the enantiomeric excess (e.e.) of the harvested crystals using a suitable analytical technique, such as chiral High-Performance Liquid Chromatography (HPLC).

Self-Validation:

• The success of the resolution is validated by the enantiomeric excess of the harvested crystals. A high e.e. indicates efficient separation.

• The process can be monitored in real-time by measuring the concentration of each enantiomer in the mother liquor.

Visualizations

Chemical Structure of (R)-(-)-Phencyphos

Caption: 2D representation of the (R)-(-)-Phencyphos molecule.

Workflow for Chiral Resolution by Preferential Crystallization

Caption: Continuous preferential crystallization workflow for the resolution of racemic phencyphos.

Conclusion

(R)-(-)-Phencyphos Hydrate serves as a compelling example of how the physical properties of a chiral molecule, specifically its ability to form a conglomerate hydrate, can be harnessed for practical applications in pharmaceutical development. While its potential as a therapeutic agent remains uncharacterized, its role as a resolving agent is well-documented and provides a valuable method for obtaining enantiomerically pure compounds. The ability to efficiently resolve racemates is a critical step in the development of safer and more effective single-enantiomer drugs. The case of (R)-(-)-Phencyphos Hydrate underscores the importance of understanding and controlling the solid-state chemistry of chiral molecules to advance pharmaceutical manufacturing and drug design.

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Protocols & Analytical Methods

Application Notes & Protocols: (R)-(-)-Phencyphos Hydrate for the Asymmetric Synthesis and Analysis of Chiral Amines

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chiral amines are fundamental building blocks in modern pharmaceuticals and agrochemicals, where enantiomeric purity is often critical for therapeutic efficacy and safety. This guide provides a comprehensive overview of the application of (R)-(-)-Phencyphos Hydrate, a chiral cyclic phosphoric acid, as a versatile and effective chiral derivatizing agent (CDA) for the synthesis and analysis of chiral amines. We will delve into the underlying principles of diastereomeric phosphoramidate formation and explore detailed protocols for the determination of enantiomeric excess (e.e.) using Nuclear Magnetic Resonance (NMR) spectroscopy, with a particular focus on ³¹P NMR for its clarity and sensitivity.

Introduction: The Significance of Chiral Amines and the Role of Chiral Derivatizing Agents

Chiral amines are ubiquitous structural motifs in a vast array of biologically active molecules. The stereochemistry of the amine functional group can profoundly influence a molecule's pharmacological profile, with different enantiomers often exhibiting distinct activities, potencies, or toxicities. Consequently, the development of robust and accurate methods for the synthesis and stereochemical analysis of chiral amines is a cornerstone of modern drug discovery and development.[1][2]

While several methods exist for the synthesis of enantiomerically enriched amines, a critical aspect of any such synthesis is the accurate determination of the product's enantiomeric purity.[3] Direct analysis of enantiomers by techniques like NMR is generally not possible as they are spectroscopically indistinguishable in an achiral environment.[4] To overcome this, chiral derivatizing agents (CDAs) are employed. A CDA is an enantiomerically pure compound that reacts with a racemic or enantioenriched mixture of a chiral analyte to form a mixture of diastereomers.[5] These diastereomers, having different physical and chemical properties, can then be distinguished and quantified by standard analytical techniques such as NMR or chromatography.[4][5]

(R)-(-)-Phencyphos Hydrate, a cyclic phosphoric acid, serves as an excellent CDA for chiral amines. Its acidic phosphate moiety readily reacts with the basic amine to form stable diastereomeric phosphoramidates. The well-defined chiral scaffold of the Phencyphos molecule creates distinct chemical environments for the two diastereomers, leading to discernible differences in their NMR spectra, particularly in ³¹P NMR.

(R)-(-)-Phencyphos Hydrate: Structure and Properties

(R)-(-)-Phencyphos, or (R)-2-hydroxy-5,5-dimethyl-4-phenyl-1,3,2-dioxaphosphorinan-2-one, is a chiral phosphoric acid that exists as a stable, crystalline hydrate.[6] The molecule possesses a rigid dioxaphosphorinan ring system with a stereogenic center at the phosphorus atom, which is key to its chiral recognition capabilities. The hydrate form is a conglomerate, meaning the (R) and (S) enantiomers crystallize in separate crystals.[6] This property is exploited in its own resolution but also underscores the strong chiral discrimination inherent in its crystal lattice.[6]

For the purpose of derivatization, the key functional group is the acidic P-OH moiety, which provides a reactive site for the formation of covalent bonds with chiral amines.

Mechanism of Derivatization: Formation of Diastereomeric Phosphoramidates

The derivatization of a chiral amine with (R)-(-)-Phencyphos Hydrate proceeds through the formation of a P-N bond, resulting in a pair of diastereomeric phosphoramidates. The reaction is typically carried out in the presence of a coupling agent or after conversion of the phosphoric acid to a more reactive species (e.g., a phosphorochloridate) to facilitate the amidation.

A general mechanism for the formation of phosphoramidates involves the reaction of an amine with a phosphoric acid derivative.[7] In the context of using (R)-(-)-Phencyphos Hydrate as a CDA, the reaction with a racemic amine can be depicted as follows:

Figure 1: Reaction of (R)-(-)-Phencyphos Hydrate with a racemic amine.

The resulting diastereomers, (R,R)-phosphoramidate and (R,S)-phosphoramidate, possess different spatial arrangements and, consequently, distinct spectroscopic properties.

Protocol for Derivatization and NMR Analysis

This protocol provides a general guideline for the derivatization of a chiral primary amine with (R)-(-)-Phencyphos Hydrate for the determination of enantiomeric excess by ³¹P NMR spectroscopy. Optimization of reaction conditions may be necessary for specific amines.

Materials and Reagents

• (R)-(-)-Phencyphos Hydrate

• Chiral amine of interest

• Anhydrous deuterated solvent (e.g., CDCl₃, C₆D₆)

• Coupling agent (e.g., dicyclohexylcarbodiimide (DCC)) or a reagent to form the phosphorochloridate (e.g., oxalyl chloride or thionyl chloride)

• Anhydrous, non-nucleophilic base (e.g., triethylamine, pyridine)

• NMR tubes

• Standard laboratory glassware, dried in an oven.

Step-by-Step Derivatization Protocol (In-situ NMR Method)

The in-situ method is often preferred for its speed and efficiency, as it minimizes handling and potential for side reactions.

Figure 2: Workflow for in-situ derivatization and NMR analysis.

Detailed Steps:

• Preparation of Reagents: In a dry NMR tube, dissolve a slight excess of (R)-(-)-Phencyphos Hydrate (e.g., 1.1 equivalents) in an appropriate volume of anhydrous deuterated solvent (e.g., 0.5 mL of CDCl₃).

• Activation (if necessary): While direct coupling is possible, activation of the phosphoric acid often leads to cleaner and faster reactions. For activation to the phosphorochloridate, a pre-reaction with a reagent like oxalyl chloride or thionyl chloride in a separate vial is recommended before adding the amine.

• Derivatization: To the solution of (R)-(-)-Phencyphos Hydrate, add the chiral amine (1.0 equivalent) and a non-nucleophilic base such as triethylamine or pyridine (2.0 equivalents). The base scavenges the HCl produced during the reaction.

• Reaction Monitoring: Cap the NMR tube and gently agitate. The reaction is typically complete within 30-60 minutes at room temperature. The progress can be monitored by acquiring periodic ³¹P NMR spectra.

• NMR Analysis: Once the reaction is complete, acquire a high-resolution proton-decoupled ³¹P NMR spectrum.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The reagents, particularly the activated phosphoric acid, are sensitive to moisture. Water can hydrolyze the intermediates and the final phosphoramidate product, leading to inaccurate results.

• Use of a Base: The reaction often generates an acid byproduct (e.g., HCl if a phosphorochloridate is used). A non-nucleophilic base is essential to neutralize this acid and drive the reaction to completion without competing with the chiral amine as a nucleophile.

• Slight Excess of CDA: Using a slight excess of (R)-(-)-Phencyphos Hydrate ensures that the chiral amine is the limiting reagent, which is crucial for accurate quantification of its enantiomers.

Data Analysis and Interpretation

NMR Spectroscopy

While ¹H NMR can be used, the signals of the diastereomers are often complex and overlapping. ³¹P NMR spectroscopy is the preferred method for analyzing the diastereomeric phosphoramidates for several reasons:

• Simplicity: Each diastereomer will give rise to a single, sharp peak in the proton-decoupled ³¹P NMR spectrum.

• Wide Chemical Shift Range: The large chemical shift dispersion in ³¹P NMR often leads to baseline separation of the diastereomeric signals.[4][8]

• Sensitivity: ³¹P is a 100% abundant nucleus, providing good sensitivity for analysis.

Calculating Enantiomeric Excess

The enantiomeric excess (e.e.) of the chiral amine is determined by integrating the signals corresponding to the two diastereomers in the ³¹P NMR spectrum.

e.e. (%) = |(Integral₁ - Integral₂)| / |(Integral₁ + Integral₂)| * 100

Where Integral₁ and Integral₂ are the integration values of the two diastereomeric peaks.

Representative Data

The following table illustrates hypothetical ³¹P NMR data for the derivatization of a racemic and an enantioenriched sample of a chiral amine, (R/S)-Amine-X, with (R)-(-)-Phencyphos Hydrate.

Sample	Diastereomer	Chemical Shift (δ, ppm)	Integration	Calculated e.e. (%)
Racemic Amine-X	(R,R)-Phosphoramidate	15.2	50.0	0
(R,S)-Phosphoramidate	14.8	50.0
Enantioenriched Amine-X	(R,R)-Phosphoramidate	15.2	95.0	90
(R,S)-Phosphoramidate	14.8	5.0

Note: The absolute assignment of a particular chemical shift to the (R,R) or (R,S) diastereomer requires the synthesis of an enantiopure standard. However, for the determination of e.e., this assignment is not necessary. The chemical shift difference (Δδ) between the two diastereomers in this example is 0.4 ppm, which is typically sufficient for accurate integration.

Troubleshooting and Considerations

• Poor Resolution of Signals: If the ³¹P NMR signals are not well-resolved, consider changing the solvent to one with different aromaticity (e.g., from CDCl₃ to C₆D₆) to induce different shielding effects. Lowering the temperature of the NMR experiment can also sometimes improve resolution.

• Incomplete Reaction: If the reaction does not go to completion, consider using a more potent activating agent for the phosphoric acid or increasing the reaction time and/or temperature.

• Kinetic Resolution: It is important to ensure that no kinetic resolution is occurring, where one enantiomer of the amine reacts faster with the CDA than the other. This can be checked by acquiring spectra at different reaction times to ensure the ratio of the diastereomeric products remains constant once the reaction is complete.

Conclusion

(R)-(-)-Phencyphos Hydrate is a powerful and reliable chiral derivatizing agent for the determination of the enantiomeric purity of chiral amines. The formation of diastereomeric phosphoramidates, coupled with the clarity and sensitivity of ³¹P NMR spectroscopy, provides a robust and straightforward method for researchers in synthetic and medicinal chemistry. The protocols and principles outlined in this guide offer a solid foundation for the successful application of this versatile reagent in the synthesis and analysis of chiral amines.

References

• A Chiral Phosphorous Derivatizing Agent for the Determination of the Enantiomeric Excess of Chiral Alcohols, Amines by 31P NMR. (2025). ResearchGate. [Link]

• A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines. (2022). Dalton Transactions. [Link]

• Differentiation of chiral phosphorus enantiomers by 31P and 1H NMR spectroscopy using amino acid derivatives as chemical solvating agents. (n.d.). National Institutes of Health. [Link]

• Resolution of a Metastable Racemic Compound of Anhydrous Phencyphos by Hydrate Formation. (2021). MDPI. [Link]

• Dynamic Resolution of Chiral Amine Pharmaceuticals: Turning Waste Isomers into Useful Product. (2014). ResearchGate. [Link]

• High-throughput screening of α-chiral-primary amines to determine yield and enantiomeric excess. (2022). National Institutes of Health. [Link]

• New Developments in Chiral Phosphoric Acid Catalysis for Amine Synthesis. (2022). ACS Publications. [Link]

• Opening up the Toolbox: Synthesis and Mechanisms of Phosphoramidates. (2020). National Institutes of Health. [Link]

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• 8. Differentiation of chiral phosphorus enantiomers by 31P and 1H NMR spectroscopy using amino acid derivatives as chemical solvating agents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Phencyphos Hydrate Resolution Scale-Up: Technical Support Center

Welcome to the Technical Support Center for the resolution of phencyphos hydrate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the scale-up of this critical chiral resolution process. Our approach is rooted in first principles to not only solve immediate issues but also to empower you with the knowledge to proactively optimize your workflow.

The resolution of phencyphos is a fascinating case of leveraging pseudo-polymorphism. While the anhydrous form of phencyphos exists as a racemic compound (both enantiomers in the same crystal), the monohydrate form is a conglomerate—a physical mixture of separate crystals of the (R)- and (S)-enantiomers.[1][2] This unique property allows for an elegant and efficient separation via preferential crystallization, a method that can be scaled for industrial production. However, like any crystallization process, scaling up from the bench introduces a new set of challenges. This guide will provide you with the insights and practical steps to overcome them.

Frequently Asked Questions (FAQs)

Q1: Why is my phencyphos resolution failing at a larger scale, even though it worked perfectly in the lab?

A1: Scale-up introduces changes in heat and mass transfer, mixing dynamics, and surface area-to-volume ratios.[3] These factors can significantly impact supersaturation, nucleation, and crystal growth, which are the cornerstones of a successful crystallization. What works in a quiescent flask may not translate directly to a large, stirred reactor. This guide will walk you through troubleshooting these specific parameters.

Q2: What is the fundamental principle behind the resolution of phencyphos hydrate?

A2: The resolution relies on the fact that phencyphos hydrate is a conglomerate.[1][2] This means the (R) and (S) enantiomers crystallize in separate crystals. By seeding a supersaturated solution of racemic phencyphos with crystals of one pure enantiomer (e.g., (R)-phencyphos hydrate), you can induce the selective crystallization of that enantiomer from the solution.

Q3: My recent batches show low enantiomeric excess (ee). What are the likely causes?

A3: Low ee is a common problem and can stem from several root causes. The most frequent culprits are:

• Spontaneous nucleation of the counter-enantiomer: This is the primary limitation of preferential crystallization.[4]

• Poor quality of seed crystals: The purity and physical characteristics of your seeds are critical.

• Inadequate control of supersaturation: If the solution is too concentrated, the undesired enantiomer can crystallize out.

• Analytical error: It's always prudent to rule out issues with your chiral HPLC method.

The troubleshooting section below provides a detailed workflow for diagnosing the root cause of low ee.

Q4: I've heard that diastereomeric salt formation is not ideal for phencyphos. Why?

A4: While a common resolution technique, diastereomeric salt formation with phencyphos is often hampered by gel formation and results in low diastereomeric excesses in the initial precipitates.[1] This leads to the need for extensive recrystallizations, which in turn results in low yields and an inefficient process.[1]

Troubleshooting Guide

This section provides in-depth, question-driven troubleshooting for specific problems you may encounter during the scale-up of your phencyphos hydrate resolution.

Problem 1: Low or Inconsistent Enantiomeric Excess (ee)

Low ee is a critical failure in a resolution process. The following logical workflow will help you diagnose and rectify the issue.

Caption: Diagnostic workflow for troubleshooting low enantiomeric excess.

• Seed Crystal Quality Assessment:

  • Enantiomeric Purity: Analyze your seed crystals by chiral HPLC. The ee should be >99%.

  • Chemical Purity: Use a standard reverse-phase HPLC method to check for chemical impurities, which can inhibit crystal growth or act as nucleation sites for the wrong enantiomer.

  • Particle Size Distribution: Use techniques like laser diffraction to analyze the particle size distribution of your seeds. A narrow distribution is ideal for consistent results.

• Monitoring Supersaturation:

  • Solubility Curve Generation: Accurately determine the solubility of racemic phencyphos hydrate in your chosen solvent system (e.g., methanol/water) at various temperatures.

  • In-Process Concentration Monitoring: Utilize in-situ probes like Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) spectroscopy to monitor the solute concentration in real-time. This allows for precise control of supersaturation.[5]

Problem 2: Filter Clogging and Slow Filtration

This is a common issue when scaling up crystallization processes and was noted as a potential challenge for the continuous resolution of phencyphos hydrate.[1][6] Clogging is often due to a suboptimal crystal size and shape distribution.

Potential Root Cause	Explanation	Recommended Action
Fine Particles	An excessive amount of very small crystals (fines) can blind the filter medium. This can be caused by high supersaturation leading to rapid nucleation.	1. Control Supersaturation: Operate at a lower supersaturation level to favor crystal growth over nucleation.[7] 2. Implement Temperature Cycling: A controlled heating and cooling cycle can dissolve fines and encourage growth on existing crystals. 3. Wet Milling and Annealing: In some advanced setups, a wet mill can be used to control crystal size, followed by an annealing step to dissolve the generated fines.[8]
Needle-like Crystal Habit	Needle-shaped crystals can interlock and form a dense, impermeable filter cake. Crystal habit is influenced by the solvent system and impurities.	1. Solvent Composition Tuning: Systematically vary the methanol-to-water ratio. A different polarity may favor a more equant (block-like) crystal shape. 2. Impurity Study: Identify and remove impurities that may be acting as habit modifiers. Even small amounts of structurally similar molecules can adsorb to specific crystal faces and alter the growth pattern.[9]
Agglomeration	Crystals sticking together can create large, irregular particles that trap mother liquor and impede flow.	1. Optimize Agitation: Adjust the stirrer speed and type. Over-vigorous mixing can sometimes promote agglomeration through crystal breakage and secondary nucleation. 2. Control Supersaturation: High supersaturation can lead to the formation of "oils" or amorphous material that can act as a binder for crystals.
Improper Filter Selection	The filter mesh or membrane may not be appropriate for the particle size distribution of the phencyphos hydrate crystals.	1. Particle Size Analysis: Characterize your crystal size distribution. 2. Consult a Filtration Expert: Choose a filter medium (e.g., cloth, sintered metal) with a pore size that is appropriate for your product. Consider adding a pre-filtration step if you have a bimodal particle size distribution.

• Baseline Characterization:

  • Measure the particle size distribution (PSD) of your current phencyphos hydrate product.

  • Use microscopy to visually inspect the crystal shape (habit).

  • Measure the filtration time for a known volume of slurry under standard conditions.

• Systematic Optimization of Crystallization Conditions:

  • Solvent Ratio: Perform small-scale experiments varying the methanol:water ratio (e.g., from 70:30 to 80:20).

  • Cooling Rate: Evaluate the effect of different cooling rates on the PSD. Slower cooling generally leads to larger crystals.

  • Agitation Speed: Test different stirring speeds to assess the impact on agglomeration and crystal breakage.

• Re-evaluate Filtration Performance: After each modification, repeat the baseline characterization to determine the effect on crystal size, shape, and filtration time.

Problem 3: Inconsistent Yields

Inconsistent yields in a scaled-up process can be a major source of inefficiency. The key is to ensure robust control over all process parameters.

• Temperature Control: Inconsistent temperature control leads to variations in solubility and supersaturation, directly impacting the amount of material that crystallizes.

  • Solution: Ensure your reactor has a properly calibrated and responsive temperature control system. For large vessels, check for temperature gradients.

• Solvent Composition: The ratio of methanol to water is critical. Inaccurate solvent charging can significantly alter the solubility of phencyphos hydrate.

  • Solution: Use calibrated mass flow meters or load cells for accurate solvent addition. Verify the composition of your mother liquor after each batch.

• Incomplete Crystallization: Insufficient time for crystal growth will leave product in the mother liquor.

  • Solution: Monitor the solute concentration in the mother liquor using an in-situ probe (e.g., ATR-FTIR) to ensure crystallization has reached completion before harvesting.

• Losses During Isolation: Inefficient filtration or washing can lead to product loss.

  • Solution: Optimize your filtration and washing procedure. Ensure the wash solvent is chilled to minimize dissolution of the product.

Analytical Troubleshooting: Chiral HPLC

The reliability of your resolution process is underpinned by the accuracy of your analytical method. Chiral HPLC is the standard for determining enantiomeric excess.

Common Chiral HPLC Problems and Solutions

Problem	Potential Cause	Troubleshooting Steps
Poor Resolution	1. Inappropriate chiral stationary phase (CSP). 2. Incorrect mobile phase composition. 3. Column degradation.	1. Consult literature for recommended CSPs for similar compounds. Polysaccharide-based columns are often a good starting point.[10] 2. Systematically vary the ratio of the polar modifier (e.g., isopropanol) in the mobile phase. 3. Flush the column according to the manufacturer's instructions. If resolution is still poor, the column may need to be replaced.
Peak Tailing	1. Secondary interactions with the silica support. 2. Column overload.	1. Add a small amount of a competing base (e.g., diethylamine) to the mobile phase for basic analytes, or a competing acid (e.g., trifluoroacetic acid) for acidic analytes. 2. Reduce the sample concentration or injection volume.
Drifting Retention Times	1. Changes in mobile phase composition. 2. Temperature fluctuations. 3. Column equilibration issues.	1. Ensure the mobile phase is well-mixed and degassed. Use fresh mobile phase daily. 2. Use a column oven to maintain a constant temperature. 3. Ensure the column is fully equilibrated with the mobile phase before starting a sequence.

A robust chiral HPLC method should be validated for:

• Specificity: The ability to resolve the two enantiomers from each other and from any impurities.

• Linearity: The detector response should be linear across a range of concentrations.

• Accuracy: The agreement between the measured ee and the true ee. This can be assessed by analyzing samples of known enantiomeric composition.

• Precision: The reproducibility of the results when the same sample is analyzed multiple times.

• Limit of Quantitation (LOQ): The lowest concentration of the minor enantiomer that can be reliably quantified.

References

• Leeman, M., & Kellogg, R. M. (2021). Resolution of a Metastable Racemic Compound of Anhydrous Phencyphos by Hydrate Formation. Crystals, 11(10), 1225. [Link]

• Gong, P., et al. (2022). Identifying a Hidden Conglomerate Chiral Pool in the CSD. Crystal Growth & Design, 22(8), 4618-4626. [Link]

• Toda, F., & Tanaka, K. (2003). Chiral Resolution by Seeded Crystallization: The Case of Arabitol. In Topics in Current Chemistry (pp. 43-69). Springer, Berlin, Heidelberg. [Link]

• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews, 37(12), 2593-2608. [Link]

• ten Hoeve, W., et al. (2010). The Resolution of 2-Hydroxy-5,5-dimethyl-4-phenyl-1,3,2-dioxaphosphorinan 2-Oxide (Phencyphos) by Preferential Crystallization. Organic Process Research & Development, 14(1), 196-200. [Link]

• Leeman, M., & Kellogg, R. M. (2021). Resolution of a Metastable Racemic Compound of Anhydrous Phencyphos by Hydrate Formation. ResearchGate. [Link]

• Simon, L. L., et al. (2020). Continuous Crystallization Processes in Pharmaceutical Manufacturing: A Review. Organic Process Research & Development, 24(12), 2655-2686. [Link]

• Capellades, G., & Myerson, A. S. (2022). Impurity incorporation in solution crystallization: diagnosis, prevention, and control. CrystEngComm, 24(8), 1531-1554. [Link]

• Yang, Y., et al. (2020). Effective Control of Crystal Size via an Integrated Crystallization, Wet Milling, and Annealing Recirculation System. Organic Process Research & Development, 24(9), 1774-1784. [Link]

• Wikipedia. (2023). Chiral resolution. [Link]

• Advanced Chromatography Technologies. (n.d.). HPLC Troubleshooting Guide. [Link]

• Viedma, C., & Cintas, P. (2011). Application of Continuous Preferential Crystallization to Efficiently Access Enantiopure Chemicals. Organic Process Research & Development, 15(4), 841-845. [Link]

• The Royal Society of Chemistry. (2022). How to control spontaneous nucleation in continuous process conditions to obtain the correct crystal production. [Link]

• Critical Process Filtration. (n.d.). Solving a Mystery & Preventing Random Filter Clogging. [Link]

• Yang, Y., et al. (2020). Seeding Techniques and Optimization of Solution Crystallization Processes. Organic Process Research & Development, 24(10), 1957-1983. [Link]

• Feng, W., et al. (2021). Optimal seed recipe design for crystal size distribution control for batch cooling crystallisation processes. Chemical Engineering Research and Design, 169, 14-25. [Link]

• Bergold, A., et al. (2021). Reevaluating the Stability and Prevalence of Conglomerates: Implications for Preferential Crystallization. Crystal Growth & Design, 21(10), 5727-5735. [Link]

• BioPharm International. (2008). Filter Clogging Issues in Sterile Filtration. [Link]

• Wang, Y., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Science, 14(38), 10433-10451. [Link]

• Acevedo, D., et al. (2020). Nucleation and Crystal Growth in Continuous Crystallization. In The Handbook of Continuous Crystallization (pp. 1-46). The Royal Society of Chemistry. [Link]

• Pikal, M. J., & Shah, S. (1990). Crystallization of Cyclophosphamide Monohydrate During Lyophilization. Pharmaceutical research, 7(2), 222-229. [Link]

• de Souza, J. S., et al. (2021). Reducing the Induction Time Using Ultrasound and High-Shear Mixing in a Continuous Crystallization Process. Applied Sciences, 11(16), 7544. [Link]

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• 3. pubs.acs.org [pubs.acs.org]
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• 5. books.rsc.org [books.rsc.org]
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• 8. pure.rug.nl [pure.rug.nl]
• 9. Impurity incorporation in solution crystallization: diagnosis, prevention, and control - CrystEngComm (RSC Publishing) DOI:10.1039/D1CE01721G [pubs.rsc.org]
• 10. Chiral HPLC for efficient resolution of enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting guide for asymmetric hydrogenation using phencyphos ligands

A Senior Application Scientist's Guide to Troubleshooting and Optimization

Welcome to the Technical Support Center for asymmetric hydrogenation reactions utilizing phencyphos and related P-chiral phosphine ligands. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of these powerful catalytic systems. As your dedicated Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific principles to empower you to diagnose and resolve challenges in your own laboratory settings. The information herein is curated to be a self-validating system, grounded in established literature and practical field experience.

Troubleshooting Guide: A Deeper Dive into Common Experimental Hurdles

In asymmetric hydrogenation, achieving high enantioselectivity (ee) and conversion is paramount. When these metrics fall short, a systematic approach to troubleshooting is essential. This section addresses the most frequently encountered issues in a question-and-answer format, providing both immediate solutions and long-term preventative measures.

Question 1: My reaction suffers from low enantioselectivity (<90% ee). What are the primary contributing factors and how can I address them?

Low enantioselectivity is a common yet multifaceted problem. The root cause often lies in the intricate interplay between the catalyst, substrate, and reaction environment.

Immediate Corrective Actions:

• Verify Ligand Purity and Integrity: P-chiral phosphine ligands like phencyphos are susceptible to oxidation. Even minor amounts of the corresponding phosphine oxide can have a detrimental effect on the catalyst's stereocontrol. It is recommended to handle these ligands under an inert atmosphere (e.g., in a glovebox). If oxidation is suspected, purification by flash chromatography under anaerobic conditions may be necessary.

• Re-evaluate Catalyst Preparation and Activation: The in-situ formation of the active rhodium-phencyphos catalyst is a critical step. Ensure that the rhodium precursor and the ligand are of high purity. The presence of impurities can lead to the formation of catalytically active but non-stereoselective species. A pre-formation step, where the rhodium precursor and ligand are stirred in the reaction solvent for a period before adding the substrate, can sometimes be beneficial.

• Optimize Reaction Temperature: Temperature can have a profound impact on enantioselectivity. Lowering the reaction temperature often enhances stereodifferentiation in the transition state, leading to higher ee values. A systematic temperature screen (e.g., from room temperature down to 0 °C or lower) is a valuable optimization step.

In-Depth Analysis and Long-Term Solutions:

• Substrate-Ligand Mismatch: Not all chiral ligands are universally effective for all substrates. The electronic and steric properties of the substrate must be compatible with the chiral pocket created by the phencyphos ligand. If consistently low ee is observed for a particular substrate, a ligand screening with other P-chiral or backbone-chirality ligands may be necessary.

• Solvent Effects: The solvent can influence the conformation of the catalytic complex and the transition state energies. A solvent screen including both polar (e.g., methanol, ethanol) and non-polar (e.g., toluene, dichloromethane) options is advisable. Protic solvents like methanol can sometimes participate in hydrogen bonding interactions that stabilize the desired transition state.

Experimental Protocol: Temperature Screening for Enantioselectivity Optimization

• Set up a series of identical small-scale reactions in parallel in a multi-well reactor or individual vials.

• Charge each reactor with the rhodium precursor (e.g., [Rh(COD)₂]BF₄) and the phencyphos ligand under an inert atmosphere.

• Add the degassed solvent and stir for 15-30 minutes to allow for catalyst pre-formation.

• Cool each reactor to its designated temperature (e.g., 25 °C, 10 °C, 0 °C, -10 °C).

• Add the substrate to each reactor.

• Pressurize the reactors with hydrogen to the desired pressure.

• After the reaction is complete, analyze the enantiomeric excess of the product from each reaction using chiral HPLC or GC.[1]

Question 2: My reaction shows poor conversion (<95%). What are the likely causes and how can I improve the reaction rate?

Low conversion can be equally frustrating as low enantioselectivity. The primary culprits are often related to catalyst activity and reaction conditions.

Immediate Corrective Actions:

• Check for Catalyst Poisons: Impurities in the substrate or solvent can act as catalyst poisons, deactivating the rhodium center. Common poisons include sulfur, nitrogen compounds, and other coordinating species.[2] Purification of the substrate (e.g., by recrystallization or chromatography) and using high-purity, degassed solvents are crucial.

• Increase Hydrogen Pressure: The rate of hydrogenation is often dependent on the hydrogen concentration. Increasing the hydrogen pressure can lead to a significant increase in the reaction rate. A pressure screen (e.g., 1 atm, 5 atm, 10 atm) should be performed.

• Increase Catalyst Loading: While aiming for low catalyst loadings is economically desirable, a modest increase (e.g., from 0.1 mol% to 0.5 mol%) can overcome issues of low activity, especially on a small scale.

In-Depth Analysis and Long-Term Solutions:

• Catalyst Deactivation Pathways: The rhodium-phencyphos catalyst can deactivate through several mechanisms, including the formation of inactive dimers or clusters, or irreversible coordination of byproducts. Understanding these pathways can inform the choice of reaction conditions to prolong catalyst lifetime.

• Mass Transfer Limitations: In heterogeneous or biphasic systems, or with highly viscous solutions, the rate of reaction can be limited by the diffusion of hydrogen or the substrate to the catalytic sites. Vigorous stirring is essential to ensure proper mixing and mass transfer.

Troubleshooting Workflow for Asymmetric Hydrogenation

Caption: A logical workflow for troubleshooting common issues in asymmetric hydrogenation.

Frequently Asked Questions (FAQs)

This section addresses common practical questions regarding the use of phencyphos and related P-chiral phosphine ligands.

Q: How should I properly handle and store phencyphos ligands?

A: Phencyphos and other P-chiral phosphine ligands are air-sensitive and should be stored under an inert atmosphere (argon or nitrogen) in a cool, dark place. It is highly recommended to handle these ligands in a glovebox to prevent oxidation. Solutions of the ligand should also be prepared using degassed solvents.

Q: What is the typical catalyst loading for a rhodium-phencyphos catalyzed hydrogenation?

A: The optimal catalyst loading is substrate-dependent but typically ranges from 0.01 mol% to 1 mol%. For initial screening experiments, a loading of 0.5 to 1 mol% is a good starting point. For process development and scale-up, minimizing the catalyst loading is a key objective.

Q: Can I use a pre-catalyst or should I always prepare the catalyst in-situ?

A: While in-situ preparation is common, using a well-defined, pre-formed rhodium-phencyphos complex can offer better reproducibility. However, the stability of such pre-catalysts can be a concern. For most lab-scale applications, the in-situ generation of the catalyst from a stable rhodium precursor like [Rh(COD)₂]BF₄ and the phencyphos ligand is a reliable and convenient method.

Q: How do I determine the enantiomeric excess (ee) of my product?

A: The most common and accurate methods for determining enantiomeric excess are chiral High-Performance Liquid Chromatography (HPLC) and chiral Gas Chromatography (GC).[1] These techniques use a chiral stationary phase to separate the two enantiomers, and the ratio of their peak areas gives the ee.

Data-Driven Optimization: The Impact of Reaction Parameters

The following table summarizes the typical effects of key reaction parameters on conversion and enantioselectivity in asymmetric hydrogenation reactions catalyzed by rhodium-phosphine complexes. This should serve as a general guide for your optimization efforts.

Parameter	Effect on Conversion	Effect on Enantioselectivity (ee)	Rationale
Temperature	Generally increases with temperature	Often decreases at higher temperatures	Higher temperatures increase reaction rates but can reduce the energy difference between diastereomeric transition states, leading to lower stereoselectivity.
Hydrogen Pressure	Generally increases with pressure	Can have a variable effect, sometimes decreasing at very high pressures	Higher H₂ concentration increases the rate of the hydrogenolysis step. The effect on ee depends on the specific mechanism and rate-limiting step.
Solvent Polarity	Variable	Can significantly influence ee	The solvent can affect the solubility of reactants and the catalyst, and can also coordinate to the metal center, influencing the chiral environment.
Additives (e.g., bases, acids)	Can have a dramatic effect	Can significantly improve or invert enantioselectivity	Additives can influence the catalyst activation, substrate coordination, or the nature of the active catalytic species.

Catalytic Cycle of Rhodium-Catalyzed Asymmetric Hydrogenation

Caption: A simplified representation of the catalytic cycle for rhodium-phencyphos catalyzed asymmetric hydrogenation.

References

• Imamoto, T., et al. (2012). Synthesis and applications of high-performance P-chiral phosphine ligands. Pure and Applied Chemistry, 84(4), 833-844. [Link]

• Tang, W., & Zhang, X. (2003). New Chiral Phosphorus Ligands for Enantioselective Hydrogenation. Chemical Reviews, 103(8), 3029-3070. [Link]

• Knowles, W. S. (2002). Asymmetric Hydrogenations (Nobel Lecture). Angewandte Chemie International Edition, 41(12), 1998-2007. [Link]

• Gridnev, I. D., & Imamoto, T. (2004). On the Mechanism of Rh-Bisphosphine-Catalyzed Asymmetric Hydrogenation. Accounts of Chemical Research, 37(9), 633-644. [Link]

• Heller, D., et al. (2019). Activation, Deactivation and Reversibility Phenomena in Homogeneous Catalysis: A Showcase Based on the Chemistry of Rhodium/Phosphine Catalysts. Catalysts, 9(7), 582. [Link]

• US Patent US20200369608A1, Processes for preparing pyrrolidine compounds, (2020).

• Leeman, M., & Kellogg, R. M. (2022). Resolution of a Metastable Racemic Compound of Anhydrous Phencyphos by Hydrate Formation. Organic Process Research & Development, 26(5), 1541-1545. [Link]

• Blaser, H. U., & Schmidt, E. (Eds.). (2007). Asymmetric catalysis on industrial scale: challenges, approaches and solutions. John Wiley & Sons.
• US Patent US6923922B2, Recover and recycle rhodium from spent partial oxidation c

• Alberico, E., et al. (2019). Activation, Deactivation and Reversibility Phenomena in Homogeneous Catalysis: A Showcase Based on the Chemistry of Rhodium/Phosphine Catalysts. Catalysts, 9(7), 582. [Link]

• Schurig, V. (2001). Separation of enantiomers by gas chromatography. Journal of Chromatography A, 906(1-2), 275-299. [Link]

• Noyori, R. (1994). Asymmetric Catalysis in Organic Synthesis. John Wiley & Sons.
• Feringa, B. L., & de Vries, J. G. (Eds.). (2007).

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• 2. US11434201B2 - Processes for preparing pyrrolidine compounds - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to Chiral Resolution: Efficacy of (R)-(-)-Phencyphos Hydrate

For researchers and professionals in drug development, the isolation of single enantiomers from a racemic mixture is a critical, often challenging, step. The biological activity of a chiral molecule frequently resides in only one of its enantiomers, while the other may be inactive or even harmful. Classical resolution via diastereomeric salt formation remains a cornerstone technique due to its scalability and cost-effectiveness.[1] This guide provides an in-depth comparison of (R)-(-)-Phencyphos Hydrate, a chiral phosphoric acid resolving agent, against other common alternatives, supported by experimental logic and data-driven insights.

The Principle of Chiral Resolution by Diastereomeric Salt Formation

Chiral resolution is a process for separating a racemic mixture into its individual enantiomers.[2] Since enantiomers possess identical physical properties, direct separation is not feasible. The most common method involves reacting the racemic mixture (e.g., a basic amine) with a single enantiomer of a resolving agent (e.g., a chiral acid like (R)-(-)-Phencyphos Hydrate).[1][2] This reaction creates a mixture of diastereomeric salts. Unlike enantiomers, diastereomers have different physical properties, such as solubility, allowing them to be separated by methods like fractional crystallization.[3] The desired diastereomer is isolated, and the resolving agent is then removed to yield the enantiomerically pure target molecule.[2]

The success of this technique hinges on two key factors: the formation of stable, crystalline salts and a significant difference in solubility between the two diastereomers in a given solvent system.

Caption: Mechanism of Chiral Resolution via Diastereomeric Salt Formation.

(R)-(-)-Phencyphos Hydrate: A Profile

(R)-(-)-Phencyphos Hydrate is the hydrated form of 2-hydroxy-5,5-dimethyl-4-phenyl-1,3,2-dioxaphosphorinan 2-oxide, a chiral cyclic phosphoric acid. Chiral phosphoric acids (CPAs) are a versatile class of Brønsted acid organocatalysts and resolving agents.[4] Phencyphos has proven to be an ideal resolving agent for many racemic weak bases.[5]

A unique and critical feature of Phencyphos is its behavior with water. While anhydrous Phencyphos crystallizes as a racemic compound, its monohydrate form is a conglomerate —a crystalline mixture where the (R) and (S) enantiomers crystallize in separate crystals.[5][6] This property is not only important for the resolution of Phencyphos itself but also influences its behavior as a resolving agent, contributing to the formation of highly ordered and stable crystalline diastereomeric salts with substrates.

The key advantages of using a chiral phosphoric acid like Phencyphos include:

• Strong Acidity: Facilitates salt formation with a wide range of basic compounds.

• Bulky Stereogenic Environment: The rigid cyclic structure and phenyl group create a well-defined chiral pocket, enhancing the stereochemical differentiation between the enantiomers of the substrate, which can lead to larger solubility differences between the resulting diastereomeric salts.

• High Crystallinity: Often forms highly crystalline salts, which is crucial for efficient separation by crystallization.

Performance Comparison: (R)-(-)-Phencyphos Hydrate vs. Alternatives

The choice of a resolving agent is highly substrate-dependent, and screening is almost always necessary.[2] The following table compares (R)-(-)-Phencyphos Hydrate with other commonly used chiral acids for the resolution of basic substrates.

Resolving Agent	Substrate Class	Typical Yield (%)	Achieved ee%	Key Advantages	Limitations/Considerations
(R)-(-)-Phencyphos Hydrate	Weakly basic amines, amino alcohols	Good to Excellent	>95%	Forms highly crystalline salts; effective for substrates that fail with other agents.[5]	Higher cost compared to classical acids; less literature data on a wide range of substrates.
L-(+)-Tartaric Acid	Amines, amino alcohols	Variable	Variable	Low cost, readily available in both enantiomeric forms, well-documented.[7]	May form oils or poorly crystalline salts; lower efficacy for very weak bases.
(1S)-(+)-10-Camphorsulfonic Acid	Stronger amines	Good	>90%	Good crystallinity, readily available.[2]	Can be difficult to remove from the final product; may not be effective for weakly basic substrates.
(R)-(-)-Mandelic Acid	Alcohols (after derivatization), amines	Good	>90%	Effective for a range of functional groups; relatively inexpensive.[8]	Resolution of alcohols requires an extra derivatization step.[9]

Experimental Protocols

The following protocols are designed to be self-validating by incorporating a definitive analytical step to confirm the efficacy of the resolution.

General Workflow for Chiral Resolution Screening

The path to a successful resolution is iterative. It begins with screening various resolving agents and solvents to identify conditions that yield a crystalline salt with high diastereomeric excess.

Caption: General Experimental Workflow for Chiral Resolution.

Protocol 1: Resolution of a Racemic Amine using (R)-(-)-Phencyphos Hydrate

This protocol outlines a typical procedure. The choice of solvent and exact stoichiometry must be optimized for each specific substrate.

Objective: To isolate one enantiomer from a racemic amine.

Materials:

• Racemic amine (1.0 g, 1.0 eq)

• (R)-(-)-Phencyphos Hydrate (0.5 - 1.0 eq, molar equivalent to be optimized)

• Methanol (or other suitable solvent)

• 1 M Sodium Hydroxide (NaOH) solution

• Ethyl Acetate (or other organic extraction solvent)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Filtration apparatus, round-bottom flasks, magnetic stirrer

Procedure:

• Salt Formation: In a 50 mL flask, dissolve the racemic amine (1.0 g) in a minimal amount of warm methanol (e.g., 10-20 mL). In a separate flask, dissolve (R)-(-)-Phencyphos Hydrate (0.5-1.0 eq) in a minimal amount of warm methanol.

• Crystallization: Add the resolving agent solution to the amine solution dropwise while stirring. If the solution is clear, allow it to cool slowly to room temperature. If precipitation is slow, scratching the inside of the flask or adding a seed crystal can induce crystallization. Continue stirring at room temperature for 2-4 hours or store at 4°C overnight.

  • Causality Note: Slow cooling is crucial for forming well-ordered crystals and achieving high diastereomeric purity. Rapid precipitation can trap impurities and the undesired diastereomer.

• Isolation of Diastereomeric Salt: Collect the precipitated crystals by vacuum filtration. Wash the crystals sparingly with a small amount of cold methanol to remove residual mother liquor.

• Liberation of the Enantiopure Amine: Transfer the crystalline salt to a separatory funnel. Add 1 M NaOH solution (20 mL) and ethyl acetate (20 mL). Shake vigorously. The basic solution will deprotonate the amine and protonate the phosphoric acid, breaking the salt.

• Extraction: Separate the layers. Extract the aqueous layer twice more with ethyl acetate (2 x 10 mL). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the enantiomerically enriched amine.

• Self-Validation/Analysis: Determine the enantiomeric excess (ee%) of the resulting amine using Chiral High-Performance Liquid Chromatography (HPLC).[10][11]

Protocol 2: Determination of Enantiomeric Excess (ee%) by Chiral HPLC

Objective: To quantify the ratio of enantiomers in the resolved sample.

Methodology:

• Sample Preparation: Prepare a standard solution of the racemic amine at a known concentration (e.g., 1 mg/mL) in the mobile phase. Prepare a solution of the resolved amine sample at the same concentration.

• Chromatographic Conditions:

  • Column: Select a suitable chiral stationary phase (CSP) column (e.g., a polysaccharide-based column like Chiralpak IA, IB, etc.).

  • Mobile Phase: A typical mobile phase is a mixture of hexane and isopropanol, often with a small amount of an amine additive (like diethylamine) to improve peak shape for basic analytes.

  • Flow Rate: Typically 0.5-1.0 mL/min.

  • Detection: UV detector set to a wavelength where the analyte absorbs strongly.

• Analysis:

  • Inject the racemic standard. You should observe two distinct, ideally baseline-separated, peaks corresponding to the two enantiomers. The peak areas should be approximately equal (50:50).

  • Inject the resolved sample. You will observe two peaks, but one should be significantly larger than the other.

• Calculation: The enantiomeric excess is calculated from the peak areas (A1 and A2) of the two enantiomers:

  • ee% = [ |A1 - A2| / (A1 + A2) ] * 100

  • A successful resolution will yield a high ee% (>95%).[12]

Conclusion and Recommendations

(R)-(-)-Phencyphos Hydrate stands out as a powerful resolving agent, particularly for weakly basic amines where traditional chiral acids may fail. Its propensity to form highly crystalline diastereomeric salts is its primary advantage, often leading to high enantiomeric excess in a single crystallization step.

However, no single resolving agent is universally superior. A pragmatic approach is essential:

• For common amines and acids: Begin screening with cost-effective, classical resolving agents like tartaric or mandelic acid.

• For challenging substrates: If classical agents fail to produce crystalline salts or yield low diastereomeric excess, (R)-(-)-Phencyphos Hydrate should be considered a primary candidate for the next screening round.

• Validation is Key: Always validate the success of a resolution by measuring the enantiomeric excess of the final product using a reliable analytical method like Chiral HPLC.

The investment in screening for the optimal resolving agent and conditions is repaid by the development of a robust, scalable, and efficient process for producing the single-enantiomer active pharmaceutical ingredients that are vital to modern medicine.

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• Wikipedia. Chiral resolution . [Link]

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• Chandrasekhar, S., et al. (2012). Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents . National Institutes of Health. [Link]

• LibreTexts Chemistry. 6.8: Resolution: Separation of Enantiomers . [Link]

• ResearchGate. Resolution of a Metastable Racemic Compound of Anhydrous Phencyphos by Hydrate Formation . [Link]

• LibreTexts Chemistry. 6.8: Resolution (Separation) of Enantiomers . [Link]

• Zeng, Z., et al. (2023). Strategies for chiral separation: from racemate to enantiomer . RSC Publishing. [Link]

• ResearchGate. The Resolution of 2Hydroxy5,5-dimethyl-4-phenyl-1,3,2-dioxaphosphorinan 2Oxide (Phencyphos) by Preferential Crystallization . [Link]

• Sánchez, Á. G., & Navalón, A. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards . Wiley Online Library. [Link]

• Unchained Labs. Identifying a diastereomeric salt for a challenging chiral resolution . [Link]

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• Pharmaceutical Technology. Chiral Resolution with and without Resolving Agents . [Link]

• Anslyn, E. V., et al. (2012). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids . National Institutes of Health. [Link]

• Lee, C., et al. (2017). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen . ACS Publications. [Link]

• Fábián, L., et al. (2022). Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation . RSC Publishing. [Link]

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• ResearchGate. Chiral phosphoric acid catalyzed aminative dearomatization of α-naphthols/Michael addition sequence . [Link]

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• Royal Society of Chemistry. An update on chiral phosphoric acid organocatalyzed stereoselective reactions . [Link]

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